1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide

• IUPAC Name: 1-(3-nitrophenyl)-2-(2-phenylimidazo[1,2-a]pyridin-4-ium-1-yl)ethanone;bromide
• InChI: InChI=1S/C21H16N3O3.BrH/c25-20(17-9-6-10-18(13-17)24(26)27)15-23-19(16-7-2-1-3-8-16)14-22-12-5-4-11-21(22)23;/h1-14H,15H2;1H/q+1;/p-1
• InChI Key: LRGUDFHDOXHULP-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)C2=C[N+]3=CC=CC=C3N2CC(=O)C4=CC(=CC=C4)[N+](=O)[O-].[Br-]
• Molecular Formula: C21H16BrN3O3
• Molecular Weight: 438.3 g/mol

Description

1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of protein kinase C (PKC) and has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide involves the inhibition of 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide. 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide is a family of serine/threonine kinases that play a key role in cell signaling pathways. 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide is involved in a wide range of cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide, 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide can disrupt these cellular processes and potentially inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide have been extensively studied. The compound has been shown to inhibit the growth of a wide range of cancer cell lines, including breast, prostate, and lung cancer cells. In addition, 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is necessary for normal cellular function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide in lab experiments is its potency as a 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide inhibitor. The compound has been shown to be highly effective at inhibiting 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide, which makes it a valuable tool for studying the role of 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide in cellular processes. However, one of the limitations of using 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide is its potential toxicity. The compound has been shown to be toxic to some cell lines at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide. One area of research is the development of new 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide inhibitors that are more selective and less toxic than 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide. Another area of research is the investigation of the role of 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide in cancer development and progression. By understanding the role of 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide in cancer, researchers may be able to develop new treatments that target this pathway. Finally, there is a need for further research on the potential side effects of 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide, particularly in animal models, to better understand the safety of the compound.

Synthesis Methods

The synthesis method for 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide involves the reaction of 2-phenylimidazo[1,2-a]pyridine with 3-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting compound is then treated with hydrogen bromide to yield the final product. This synthesis method has been well-established in the literature and has been used to produce large quantities of the compound for research purposes.

Scientific Research Applications

1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide has been used extensively in scientific research, particularly in the field of cancer research. The compound has been shown to be a potent inhibitor of 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide, which plays a key role in cell proliferation, differentiation, and apoptosis. As a result, 1-[2-(3-nitrophenyl)-2-oxoethyl]-2-phenylimidazo[1,2-a]pyridin-1-ium bromide has been investigated as a potential anti-cancer agent.